Cas no 951127-34-7 (Tert-butyl 3-acetyl-4-oxopyrrolidine-1-carboxylate)

Tert-butyl 3-acetyl-4-oxopyrrolidine-1-carboxylate structure
951127-34-7 structure
Product Name:Tert-butyl 3-acetyl-4-oxopyrrolidine-1-carboxylate
CAS No:951127-34-7
MF:C11H17NO4
MW:227.2569835186
MDL:MFCD19689449
CID:2131949
PubChem ID:73553252
Update Time:2025-09-23

Tert-butyl 3-acetyl-4-oxopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-acetyl-4-oxopyrrolidine-1-carboxylate
    • 1-Pyrrolidinecarboxylic acid, 3-acetyl-4-oxo-, 1,1-dimethylethyl ester
    • 3-Acetyl-4-oxo-pyrrolidine-1-carboxylic acid tert-butyl ester
    • XTLYWJHJFOGWMF-UHFFFAOYSA-N
    • DA-19393
    • SY274338
    • 1-Boc-4-acetylpyrrolidin-3-one
    • 951127-34-7
    • MFCD19689449
    • Tert-butyl 3-acetyl-4-oxopyrrolidine-1-carboxylate
    • MDL: MFCD19689449
    • Inchi: 1S/C11H17NO4/c1-7(13)8-5-12(6-9(8)14)10(15)16-11(2,3)4/h8H,5-6H2,1-4H3
    • InChI Key: XTLYWJHJFOGWMF-UHFFFAOYSA-N
    • SMILES: O(C(N1CC(C(C(C)=O)C1)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 227.11575802g/mol
  • Monoisotopic Mass: 227.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.7
  • XLogP3: 0.6

Tert-butyl 3-acetyl-4-oxopyrrolidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1196153-5g
1-Boc-4-acetylpyrrolidin-3-one
951127-34-7 95%
5g
$715 2024-07-19
eNovation Chemicals LLC
Y1196153-5g
1-Boc-4-acetylpyrrolidin-3-one
951127-34-7 95%
5g
$715 2025-03-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1533226-5g
Tert-butyl 3-acetyl-4-oxopyrrolidine-1-carboxylate
951127-34-7 98%
5g
¥5304.00 2024-04-24
eNovation Chemicals LLC
Y1196153-5g
1-Boc-4-acetylpyrrolidin-3-one
951127-34-7 95%
5g
$715 2025-02-27
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited